Cas no 37744-42-6 (1H-Pyrazole-3-carboxylicacid, 5-methyl-, (5-chloro-3-pyridinyl)methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylicacid, 5-methyl-, (5-chloro-3-pyridinyl)methyl ester
• CAS No: 37744-42-6
• MF: C₁₁H₁₀ClN₃O₂
• MW: 251.669001102448
• CID: 306721
• PubChem ID: 216821
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylicacid, 5-methyl-, (5-chloro-3-pyridinyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 5-methyl-, (5-chloro-3-pyridinyl)methyl ester
• (5-Chloro-3-pyridinyl)methyl 5-methyl-1H-pyrazole-3-carboxylate
• 37744-42-6
• 1H-Pyrazole-3-carboxylic acid, 5-methyl-, (5-chloro-3-pyridinyl)methyl ester
• BRN 0660432
• DTXSID20191186

• Inchi： 1S/C11H10ClN3O2/c1-7-2-10(15-14-7)11(16)17-6-8-3-9(12)5-13-4-8/h2-5H,6H2,1H3,(H,14,15)
• InChI Key： YPHZQMMVDAMBHK-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)COC(C1C=C(C)NN=1)=O

Computed Properties

• Exact Mass: 251.0463
• Monoisotopic Mass: 251.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 456.2°Cat760mmHg
• Flash Point: 229.7°C
• Refractive Index: 1.611
• PSA: 67.87